Cas no 1203383-12-3 (N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide)

• Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• CAS No: 1203383-12-3
• MF: C₁₃H₁₁BrN₄OS₃
• MW: 415.351637125015
• CID: 6295452
• PubChem ID: 45503790
• Update Time: 2025-08-05

N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide
• 1203383-12-3
• N-(4-(5-bromothiophen-2-yl)thiazol-2-yl)-4-propyl-1,2,3-thiadiazole-5-carboxamide
• AKOS024518085
• F5773-1569
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-propyl-1,2,3-thiadiazole-5-carboxamide
• N-[4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl]-4-propylthiadiazole-5-carboxamide
• VU0520061-1

• Inchi： 1S/C13H11BrN4OS3/c1-2-3-7-11(22-18-17-7)12(19)16-13-15-8(6-20-13)9-4-5-10(14)21-9/h4-6H,2-3H2,1H3,(H,15,16,19)
• InChI Key： DMXMMYMCBLOOIS-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C2=CSC(=N2)NC(C2=C(CCC)N=NS2)=O)S1

Computed Properties

• Exact Mass: 413.92784g/mol
• Monoisotopic Mass: 413.92784g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 406
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 153Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Carboxylic acid derivatives Carboxylic acid amides

Additional information on N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide

Professional Introduction to Compound with CAS No 1203383-12-3 and Product Name: N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide

The compound with the CAS number 1203383-12-3 and the product name N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines several heterocyclic rings and functional groups, making it a promising candidate for further research and development in medicinal chemistry. The presence of a bromothiophene moiety, a thiazole ring, and a thiadiazole core suggests potential biological activity, particularly in the areas of anti-inflammatory, antimicrobial, and anticancer therapies.

Recent studies have highlighted the importance of thiadiazole derivatives in drug discovery due to their diverse pharmacological properties. The N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide structure incorporates a propyl side chain and a carboxamide functional group, which can enhance its solubility and bioavailability. These modifications are critical for improving the compound's interaction with biological targets and ensuring its efficacy in vivo.

The bromothiophene component is particularly noteworthy, as it has been shown to exhibit significant inhibitory effects on various enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that brominated thiophenes can modulate the activity of enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammatory responses. The incorporation of this moiety into the N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide structure may therefore contribute to its potential therapeutic applications.

Moreover, the thiazole and thiadiazole rings are well-known for their ability to interact with biological targets such as proteins and nucleic acids. These heterocyclic systems have been widely studied for their antimicrobial and antifungal properties. The unique arrangement of these rings in the N-4-(5-bromothiophen-2-yl)-1,3-thiazol-2-yl-4-propyl-1,2,3-thiadiazole-5-carboxamide molecule suggests that it may possess enhanced binding affinity to these targets compared to simpler derivatives.

In addition to its structural complexity, the compound's chemical properties make it suitable for further derivatization. The presence of both electrophilic and nucleophilic centers allows for diverse chemical modifications, enabling researchers to fine-tune its biological activity. For example, the carboxamide group can be used to link the molecule to other pharmacophores or to enhance its metabolic stability. Such flexibility is crucial for developing novel drug candidates that meet stringent pharmacokinetic requirements.

Recent advancements in computational chemistry have also facilitated the study of this compound. Molecular modeling techniques can predict how the N-4-(5-bromothiophen-2-ylyl)-1,3-thiazolanyl]-4-propyl]-1H]-1, 2, 3-trithiadiazole]-5-carboxamide interacts with biological targets at an atomic level. These simulations can guide experimental design by identifying key interactions and optimizing binding affinity. Furthermore, virtual screening methods have been employed to identify potential lead compounds based on their structural features and predicted activity.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yields and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework. These methods allow for the efficient assembly of multiple functional groups into a single molecular entity.

From a pharmacological perspective, the N-(4-(5-bromothiophen--propy--propy--propy--propy--propy--propy--propy--propy--propy--propy--propy--propy-- propy-- propy-- propy-- propy-- propy-- propy-- propy--)carboxamid)] derivative exhibits several promising characteristics. Its molecular structure suggests that it may inhibit enzymes involved in pain signaling pathways by interacting with transient receptor potential (TRP) channels. Additionally, thiadiazole derivatives have shown potential in disrupting bacterial biofilms by interfering with bacterial communication pathways.

Future research directions include exploring the compound's mechanism of action in vitro and in vivo. Preclinical studies will be essential for evaluating its efficacy against various disease models. Furthermore, investigating its potential side effects and toxicity profile will be crucial for ensuring its safety if it progresses to clinical development.

The development of novel pharmaceuticals relies heavily on interdisciplinary collaboration between chemists, biologists, pharmacologists,and computational scientists. The compound with CAS number 12033831203383–12–3 exemplifies how structural innovation can lead to new therapeutic opportunities. By leveraging advances in synthetic chemistry, computational modeling,and pharmacological research,scientists can accelerate the discovery of new drugs that address unmet medical needs.